Cas no 33851-22-8 (Benzo[b]thiophene-2-carboxylicacid, 6-chloro-3-hydroxy-, methyl ester)

Benzo[b]thiophene-2-carboxylic acid, 6-chloro-3-hydroxy-, methyl ester is a heterocyclic compound featuring a benzo[b]thiophene core substituted with a carboxylic acid methyl ester, a chloro group at the 6-position, and a hydroxyl group at the 3-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The chloro and hydroxy substituents enhance its utility in cross-coupling reactions and derivatization. The methyl ester group improves solubility and handling compared to the free acid. Its well-defined molecular framework ensures consistent performance in research and industrial processes.
Benzo[b]thiophene-2-carboxylicacid, 6-chloro-3-hydroxy-, methyl ester structure
33851-22-8 structure
Product Name:Benzo[b]thiophene-2-carboxylicacid, 6-chloro-3-hydroxy-, methyl ester
CAS No:33851-22-8
MF:C10H7ClO3S
MW:242.678780794144
CID:294480
PubChem ID:2798825
Update Time:2025-06-07

Benzo[b]thiophene-2-carboxylicacid, 6-chloro-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylicacid, 6-chloro-3-hydroxy-, methyl ester
    • Methyl 6-chloro-3-hydroxy-1-benzothiophene-2-carboxylate
    • methyl 6-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate
    • AC1NWUJJ
    • AC1O1C2C
    • AC1OAPQU
    • CTK4H1327
    • HMS544J14
    • Maybridge1_001092
    • SBB099630
    • SureCN2578736
    • KCZUOINFDZHETR-UHFFFAOYSA-N
    • CCG-243999
    • 6-Chloro-3-hydroxy-benzo[b]thiophene-2-carboxylic acid methyl ester
    • Methyl 6-chloro-3-hydroxybenzo(b)thiophene-2-carboxylate
    • 6-chloro-3-hydroxybenzo[b]thiophene-2-carboxylic acid methyl ester
    • 33851-22-8
    • SCHEMBL2578736
    • MFCD00052504
    • DTXSID00384034
    • FT-0765831
    • Inchi: 1S/C10H7ClO3S/c1-14-10(13)9-8(12)6-3-2-5(11)4-7(6)15-9/h2-4,12H,1H3
    • InChI Key: KCZUOINFDZHETR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(=C(C(=O)OC)SC=2C=1)O

Computed Properties

  • Exact Mass: 241.98051
  • Monoisotopic Mass: 241.9804429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • Melting Point: 146-148°C
  • PSA: 46.53

Benzo[b]thiophene-2-carboxylicacid, 6-chloro-3-hydroxy-, methyl ester Security Information

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